Cas no 606-75-7 (Biphenyl-2,3'-dicarboxylic acid)

Biphenyl-2,3'-dicarboxylic acid is a dicarboxylic acid derivative featuring a biphenyl core with carboxyl groups at the 2- and 3'-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of polyesters, polyamides, and metal-organic frameworks (MOFs) due to its rigid biphenyl backbone and dual carboxylic acid functionality. Its structural properties enable precise control over polymer chain conformation and crystallinity, enhancing material performance. Additionally, it finds applications in coordination chemistry as a chelating ligand for metal ions. The compound’s high purity and stability make it suitable for research and industrial applications requiring tailored molecular architectures.

Biphenyl-2,3'-dicarboxylic acid structure

606-75-7 structure

Product Name:Biphenyl-2,3'-dicarboxylic acid

CAS No:606-75-7

MF:C₁₄H₁₀O₄

MW:242.226804256439

MDL:MFCD06203581

CID:857705

PubChem ID:22646071

Update Time:2025-05-28

Biphenyl-2,3'-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

- [1,1'-Biphenyl]-2,3'-dicarboxylic acid
- 2-(3-carboxyphenyl)benzoic acid
- 3-(2-CARBOXYPHENYL)BENZOIC ACID
- Biphenyl-2,3-dicarboxylic acid
- (1,1'-biphenyl)-2,3'-dicarboxylic acid
- Biphenyl-2,3'-dicarbonsaeure
- Biphenyl-2,3'-dicarboxylic acid
- Diphenyl-dicarbonsaeure-(2.3')
- AKOS015840501
- 606-75-7
- DTXSID30627289
- DB-369873
- G69432
- SCHEMBL2947834
- biphenyl-2,3 '-dicarboxylic
- MFCD06203581
- Biphenyl-2,3''-dicarboxylic Acid
- BS-23486
- [1,1'-Biphenyl]-2,3'-dicarboxylicacid
- MDL： MFCD06203581
- Inchi： 1S/C14H10O4/c15-13(16)10-5-3-4-9(8-10)11-6-1-2-7-12(11)14(17)18/h1-8H,(H,15,16)(H,17,18)
- InChI Key： OFKNLQSJUCXVRY-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=CC=1C1C=CC=C(C(=O)O)C=1)=O

Computed Properties

Exact Mass: 242.05800
Monoisotopic Mass: 242.05790880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 74.6Å²

Experimental Properties

Density: 1.347
Boiling Point: 471.445°C at 760 mmHg
Flash Point: 253.035°C
Refractive Index: 1.639
PSA: 74.60000
LogP: 2.75000

Biphenyl-2,3'-dicarboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Biphenyl-2,3'-dicarboxylic acid Customs Data

HS CODE：2917399090
Customs Data：

China Customs Code:
2917399090

Overview:

2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

Summary:

2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Biphenyl-2,3'-dicarboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B535258-100mg	Biphenyl-2,3'-dicarboxylic acid	606-75-7		100mg	$ 81.00	2023-04-18
TRC	B535258-250mg	Biphenyl-2,3'-dicarboxylic acid	606-75-7		250mg	$ 155.00	2023-04-18
TRC	B535258-500mg	Biphenyl-2,3'-dicarboxylic acid	606-75-7		500mg	$ 236.00	2023-04-18
TRC	B535258-1g	Biphenyl-2,3'-dicarboxylic acid	606-75-7		1g	$ 333.00	2023-04-18
abcr	AB272032-1 g	Biphenyl-2,3'-dicarboxylic acid; 95%	606-75-7		1g	€314.00	2023-04-26
abcr	AB272032-5 g	Biphenyl-2,3'-dicarboxylic acid; 95%	606-75-7		5g	€858.00	2023-04-26
Alichem	A019114442-5g	[1,1'-Biphenyl]-2,3'-dicarboxylic acid	606-75-7	95%	5g	$469.68	2023-09-01
abcr	AB272032-1g	Biphenyl-2,3'-dicarboxylic acid, 95%; .	606-75-7	95%	1g	€297.00	2025-04-17
abcr	AB272032-5g	Biphenyl-2,3'-dicarboxylic acid, 95%; .	606-75-7	95%	5g	€858.00	2025-04-17
1PlusChem	1P003ONQ-250mg	[1,1'-Biphenyl]-2,3'-dicarboxylic acid	606-75-7	96%	250mg	$83.00	2025-02-20